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Compound of Interest

Compound Name: N-Boc-D-serine methyl ester

Cat. No.: B558445 Get Quote

Essential Safety and Handling Guide for N-Boc-
D-serine Methyl Ester
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling N-Boc-D-serine methyl ester.
Adherence to these procedures is vital for ensuring personal safety and maintaining a secure

laboratory environment.

While some suppliers classify N-Boc-D-serine methyl ester as not hazardous under OSHA

regulations, others indicate it may cause skin irritation, serious eye irritation, and respiratory

irritation.[1][2][3] One safety data sheet for the analogous DL-form also classifies it as harmful if

swallowed.[2] Therefore, handling this chemical with appropriate caution is imperative.

Personal Protective Equipment (PPE)
A risk assessment is necessary to determine the appropriate PPE for specific laboratory tasks.

[4] The following table summarizes the recommended PPE for handling N-Boc-D-serine
methyl ester based on potential hazards.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are required to

protect against splashes.[4][5]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile or neoprene

gloves are recommended.[6][7]

Always check the glove

manufacturer's compatibility

chart for breakthrough times

and remove immediately after

contact.[4][6]

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned, is required to protect

skin and clothing.[6] For tasks

with a higher risk of splashing,

a chemical-resistant apron is

advised.[6]

Respiratory Protection Fume Hood / Ventilation

Use only in a well-ventilated

area or within a certified

chemical fume hood to

minimize inhalation of dust or

vapors.[1][2]

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is crucial for safety and maintaining the integrity of the

compound.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1][8]
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Avoid contact with incompatible materials such as strong acids, strong bases, and

oxidizing agents.[3]

Preparation and Handling:

Always handle N-Boc-D-serine methyl ester within a chemical fume hood or a well-

ventilated area to prevent inhalation.[1][2]

Wear all recommended PPE as detailed in the table above.

Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly with soap and water after handling.[1]

Spill and Exposure Procedures:

Minor Spill: For a small spill, absorb the material with an inert, non-combustible material

like sand, earth, or vermiculite.[1][2] Place the contaminated material in a suitable, sealed

container for hazardous waste disposal.[1]

Skin Contact: If skin contact occurs, immediately wash the affected area with plenty of

soap and water and remove contaminated clothing.[2][8]

Eye Contact: In case of eye contact, rinse immediately and cautiously with plenty of water

for at least 15 minutes, holding the eyelids open.[2][8] Remove contact lenses if present

and easy to do.[2] Seek medical attention.[8]

Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, provide

respiratory support.[2]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterwards.[8] Get medical attention if symptoms occur.[8]

Disposal Plan
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Proper disposal of N-Boc-D-serine methyl ester and associated waste is essential to prevent

environmental contamination and comply with regulations.

Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and

sealed container, following all local, regional, and national regulations.[1][8][9]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, absorbent pads, and pipette tips, should be disposed of in a designated

hazardous waste container.[6]

Solutions: Collect aqueous and organic solutions containing N-Boc-D-serine methyl ester
in separate, appropriate hazardous waste containers for disposal.[6] Do not allow wash

water from cleaning or process equipment to enter drains.[1]

Workflow for Safe Handling of N-Boc-D-serine
Methyl Ester
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Caption: Workflow for the safe handling of N-Boc-D-serine methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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